
Albonoursin molecular groupings and
spectroscopy

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Albonoursin

CAS No.: 1222-90-8

Cat. No.: S517858

Get Quote

Molecular Structure and Key Groupings

The identity of albonoursin was established through chemical and spectroscopic studies. The table below

summarizes the key molecular groupings identified in its structure and the evidence for their presence [1].

Grouping Identified
Evidence / Method of
Identification

Notes / Significance

C6H5-CH=C-C Spectroscopy Confirmed phenyl group with unsaturation.

(CH3)2 CH-C= or
(CH3)2C=C

Spectroscopy Indicates an isopropyl or isopropenyl group
from a leucine derivative.

Two amide groups Spectroscopy Forms the core diketopiperazine (DKP) ring.

Two reactive hydrogen
atoms

Reaction with Br₂ or SOCl₂ Readily replaced by halogen, indicating active

sites.

Phenylpyruvic acid &
Acetone

Acid decomposition

products

Key fragments confirming structural units.
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Furthermore, studies have confirmed that albonoursin is a diketopiperazine (DKP) with the specific

structure cyclo(ΔPhe-ΔLeu), meaning it is composed of dehydrated phenylalanine and leucine residues

forming a cyclic dipeptide with α,β-unsaturations [2] [3].

Biosynthetic Pathway

Albonoursin biosynthesis is independent of non-ribosomal peptide synthetases (NRPS). The process is

catalyzed by a compact gene cluster and involves a unique enzymatic pathway [2] [3].
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Key Experimental Findings and Methodologies
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The following table outlines the core experimental approaches used to characterize albonoursin, based on

the available data [1].

Experimental
Goal

Methodology Described Key Outcome / Data

Establish Identity Direct comparison with "component
2" from a mutant of Actinomyces
noursei.

Confirmed the identity of the isolated
compound as albonoursin.

Probe Molecular
Groupings

Acid decomposition of albonoursin. Identified phenylpyruvic acid and acetone

as breakdown products.

Identify
Functional
Groups

Use of spectroscopic methods and

chemical reactions (e.g., with Br₂ or
SOCl₂).

Identified the presence of specific

unsaturated chains, amide groups, and
reactive hydrogens.

Rule Out
Structures

Spectroscopic analysis. Confirmed the absence of a malonamide
group in the molecule.

Current Research and Outlook

Research on albonoursin and related DKPs remains active, focusing on their biosynthesis and potential

applications:

Enzyme Mechanism: Recent structural biology studies reveal that the key oxidase enzyme (CDO)

forms filamentous structures with a covalently bound flavin mononucleotide (FMN) cofactor, which
are essential for its activity [4].

Biocatalyst Potential: These CDO enzymes are recognized as promising biocatalysts due to their
broad substrate scope, capable of introducing C-C double bonds into various cyclodipeptides [4].

Genome Mining: Modern techniques like genome mining are being used to discover novel
albonoursin analogs (e.g., albocandins) with potent cytotoxic activities against human cancer cell

lines [5].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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